3-[(4-bromophenyl)methyl]-5-ethoxy-1,6-dimethyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione

• IUPAC Name: 3-[(4-bromophenyl)methyl]-5-ethoxy-1,6-dimethylpyrido[2,3-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C18H18BrN3O3/c1-4-25-15-11(2)9-20-16-14(15)17(23)22(18(24)21(16)3)10-12-5-7-13(19)8-6-12/h5-9H,4,10H2,1-3H3
• InChI Key: WVIVZLIVTJXBRC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C2C(=NC=C1C)N(C(=O)N(C2=O)CC3=CC=C(C=C3)Br)C
• Molecular Formula: C18H18BrN3O3
• Molecular Weight: 404.3 g/mol
• CAS No.: 946324-94-3

Description

3-[(4-Bromophenyl)methyl]-5-ethoxy-1,6-dimethyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione is a pyrido[2,3-d]pyrimidine derivative characterized by a fused bicyclic core with a 4-bromophenylmethyl substituent, ethoxy group at position 5, and methyl groups at positions 1 and 4. Pyrido[2,3-d]pyrimidines are pharmacologically significant due to their structural resemblance to purine bases, enabling interactions with enzymes and receptors involved in nucleic acid metabolism and signal transduction .

Mechanism of Action

Target of Action

AKOS021822581, also known as CCG-287468, is a voltage-dependent anion channel (VDAC) inhibitor . VDACs are integral membrane proteins that serve as a major pathway for the movement of ions and metabolites across the mitochondrial outer membrane.

Mode of Action

The compound interacts with VDACs, reducing their conductance. In HEK-293 cells, AKOS021822581 inhibits selenium-induced VDAC oligomerization, cytochrome C release from mitochondria, and apoptosis. This suggests that the compound’s interaction with its targets leads to changes in cellular processes related to energy production and cell death.

Biochemical Pathways

The primary biochemical pathway affected by AKOS021822581 is the mitochondrial apoptotic pathway . By inhibiting VDAC oligomerization and the release of cytochrome C from mitochondria, the compound prevents the activation of caspases, which are key enzymes in the execution phase of cell apoptosis.

Result of Action

The molecular and cellular effects of AKOS021822581’s action include the inhibition of VDAC oligomerization, prevention of cytochrome C release from mitochondria, and inhibition of apoptosis. These effects could potentially be harnessed for therapeutic purposes, particularly in conditions where the regulation of apoptosis is disrupted.

Comparison with Similar Compounds

The following table summarizes key structural and functional differences between the target compound and its analogues:

Compound Name	Substituents	Biological Activity	Key Structural Features
Target Compound	4-Bromophenylmethyl, 5-ethoxy, 1,6-dimethyl	Inferred anticancer/antimicrobial (based on halogenated analogues)	Bromine enhances lipophilicity; ethoxy improves metabolic stability vs. smaller alkoxy
5-(3-Bromophenyl)-7-(4-hydroxy-3-methoxyphenyl)-1,3-dimethylpyrido[2,3-d]pyrimidine-2,4-dione	3-Bromophenyl, 4-hydroxy-3-methoxyphenyl, 1,3-dimethyl	Not explicitly reported	Meta-bromine may reduce target affinity vs. para-substitution; phenolic group increases polarity
3-[(3-Fluorophenyl)methyl]-5-methoxy-1-methylpyrido[2,3-d]pyrimidine-2,4-dione	3-Fluorophenylmethyl, 5-methoxy, 1-methyl	Not explicitly reported	Fluorine’s electronegativity may alter binding; methoxy is smaller than ethoxy
1-(4-Bromophenyl)-5-(3-ethoxy-4-hydroxybenzylidene)-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione	4-Bromophenyl, 3-ethoxy-4-hydroxybenzylidene, thioxo	Not explicitly reported	Thioxo group increases electron-withdrawing effects; benzylidene enhances π-π stacking
7-Amino-1-cyclopropyl-3-ethylpyrido[2,3-d]pyrimidine-2,4-dione (eEF-2K inhibitor)	7-Amino, 1-cyclopropyl, 3-ethyl	Eukaryotic elongation factor-2 kinase (eEF-2K) inhibition	Amino and cyclopropyl groups optimize kinase binding; lacks halogen

Structural and Functional Analysis

Halogen Substitutions

• Bromine (Target Compound) : The para-bromophenylmethyl group in the target compound likely enhances lipophilicity and binding to hydrophobic enzyme pockets, as seen in halogenated pyrido[2,3-d]pyrimidines with improved anticancer activity . In contrast, meta-bromine (as in ) may reduce steric compatibility with target proteins.
• Fluorine () : Fluorine’s electronegativity can strengthen hydrogen bonds but may reduce membrane permeability compared to bromine.

Alkoxy and Methyl Groups

• Ethoxy (Target Compound) : The ethoxy group at position 5 balances electron-donating effects and metabolic stability. Methoxy analogues (e.g., ) exhibit faster hepatic clearance due to smaller size .
• Methyl Groups: The 1,6-dimethyl configuration in the target compound may rigidify the bicyclic core, enhancing target selectivity compared to mono-methyl derivatives (e.g., ).

Thioxo vs. Dione Moieties

• The thioxo group in replaces one of the dione oxygens, increasing electron-withdrawing effects and altering redox properties. This modification may improve radical scavenging (antioxidant activity) but reduce stability under physiological conditions.

Pharmacological Implications

• Anticancer Activity : Halogenated derivatives (e.g., target compound, ) show promise due to bromine’s role in enhancing DNA intercalation or kinase inhibition . The target compound’s ethoxy group may further modulate pharmacokinetics by delaying oxidative metabolism.
• Antimicrobial Activity : Electron-withdrawing groups (e.g., bromine, fluorine) improve microbial target binding, as observed in halogenated pyrimidines .
• Antioxidant Activity : Methoxy and hydroxy groups (e.g., ) contribute to free radical scavenging, but the target compound’s ethoxy group may offer a balance between potency and metabolic half-life.

Key Analytical Data :

• HRESIMS : Halogenated derivatives (e.g., ) show characteristic isotopic patterns (e.g., [M−H]⁻ at m/z 501.0774 for bromine).
• NMR : Substituent positions are confirmed via coupling patterns (e.g., para-bromophenyl protons as doublets at δ 7.92 ppm ).